Cas no 2247107-05-5 (3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride)

• Product Name: 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride
• CAS No: 2247107-05-5
• MF: C₁₂H₁₆ClF₂NO
• MW: 263.711349487305
• CID: 6386407
• PubChem ID: 138040056
• Update Time: 2025-10-25

3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride
• EN300-6491150
• 3-(3,4-difluoro-5-methoxyphenyl)piperidine hydrochloride
• 2247107-05-5
• Z3376398619

• Inchi： 1S/C12H15F2NO.ClH/c1-16-11-6-9(5-10(13)12(11)14)8-3-2-4-15-7-8;/h5-6,8,15H,2-4,7H2,1H3;1H
• InChI Key： RLXFNSDOTFNJID-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=C(C=1)C1CNCCC1)OC)F

Computed Properties

• Exact Mass: 263.0888482g/mol
• Monoisotopic Mass: 263.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride

3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride (CAS No. 2247107-05-5): A Comprehensive Overview

3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride (CAS No. 2247107-05-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and analgesic properties.

The 3,4-difluoro-5-methoxyphenyl substituent in the piperidine ring imparts specific pharmacological characteristics to the molecule. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, while the methoxy group can influence the compound's binding affinity to various receptors. These structural features make 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride a promising candidate for drug development in several therapeutic areas.

Recent research has focused on the potential of 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride as a modulator of neurotransmitter systems. Studies have shown that this compound can selectively bind to serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This selective binding activity suggests that it may have applications in treating psychiatric disorders such as anxiety and depression. Additionally, preliminary clinical trials have indicated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

In the context of pain management, 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride has shown promising results in preclinical models of neuropathic pain. The compound's ability to modulate both serotonin and norepinephrine systems makes it a potential candidate for developing new analgesic agents. Research in this area is ongoing, with several studies aiming to elucidate the exact mechanisms by which this piperidine derivative exerts its analgesic effects.

Beyond its potential as a therapeutic agent, 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride is also of interest in chemical synthesis and materials science. The presence of multiple functional groups in its structure provides opportunities for further derivatization and modification. For instance, chemists have explored the use of this compound as a building block for constructing more complex molecules with enhanced biological activities or novel material properties.

In terms of safety and toxicity, preliminary assessments suggest that 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological studies are necessary to fully understand its potential risks and side effects. These studies will be crucial for advancing the compound through clinical development phases.

The future of 3-(3,4-Difluoro-5-methoxyphenyl)piperidine;hydrochloride looks promising. Ongoing research continues to uncover new insights into its pharmacological properties and potential therapeutic applications. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel drugs for various medical conditions.